Cas no 663598-78-5 (Butanoic acid, 4-[(5-nitro-2-pyridinyl)dithio]-)

• Product Name: Butanoic acid, 4-[(5-nitro-2-pyridinyl)dithio]-
• CAS No: 663598-78-5
• MF: C₉H₁₀N₂O₄S₂
• MW: 274.316699504852
• CID: 4119777
• PubChem ID: 22382879
• Update Time: 2025-06-08

Butanoic acid, 4-[(5-nitro-2-pyridinyl)dithio]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[(5-nitro-2-pyridinyl)dithio]-
• 4-((5-nitropyridin-2-yl)disulfanyl)butanoic acid
• starbld0026129
• 663598-78-5
• DABJAVOLGBYDCU-UHFFFAOYSA-N
• 4-(5-nitro-2-pyridyldithio)butanoic acid
• SCHEMBL1137313
• 4-[(5-nitropyridin-2-yl)disulfanyl]butanoic acid

• Inchi： 1S/C9H10N2O4S2/c12-9(13)2-1-5-16-17-8-4-3-7(6-10-8)11(14)15/h3-4,6H,1-2,5H2,(H,12,13)
• InChI Key： DABJAVOLGBYDCU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCSSC1=NC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 274.00819915Da
• Monoisotopic Mass: 274.00819915Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 147Ų

Additional information on Butanoic acid, 4-[(5-nitro-2-pyridinyl)dithio]-

Butanoic Acid, 4-[(5-Nitro-2-Pyridinyl)Dithio] (CAS No. 663598-78-5)

Butanoic acid, 4-[(5-nitro-2-pyridinyl)dithio], also known by its CAS registry number 663598-78-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a butanoic acid backbone with a dithio group attached to a substituted pyridine ring. The presence of the dithio group introduces interesting electronic properties, making this compound a valuable subject for research in various applications.

Recent studies have highlighted the potential of butanoic acid, 4-[(5-nitro-2-pyridinyl)dithio] in the development of advanced materials. For instance, researchers have explored its role as a precursor for synthesizing novel polymers with enhanced thermal stability and mechanical properties. The dithio functionality has been shown to facilitate cross-linking reactions, which are crucial for creating robust polymer networks. Additionally, the nitro group on the pyridine ring contributes to the compound's reactivity, enabling it to participate in a wide range of chemical transformations.

The synthesis of CAS No. 663598-78-5 involves a multi-step process that typically begins with the preparation of the corresponding thiol derivative. Advanced techniques such as microwave-assisted synthesis and catalytic coupling reactions have been employed to optimize the yield and purity of this compound. These methods not only improve the efficiency of the synthesis but also reduce the environmental impact by minimizing waste and energy consumption.

In terms of applications, butanoic acid, 4-[(5-nitro-2-pyridinyl)dithio] has shown promise in the field of catalysis. Its ability to act as a ligand in transition metal complexes makes it an attractive candidate for developing highly efficient catalysts for organic transformations. For example, recent research has demonstrated its effectiveness in promoting asymmetric hydrogenation reactions, which are critical for producing chiral pharmaceutical intermediates.

Furthermore, the compound's electronic properties make it suitable for use in electronic materials such as conductive polymers and organic semiconductors. The dithio group plays a pivotal role in modulating the electronic structure of these materials, enabling them to exhibit desirable electrical properties. This has led to investigations into its potential use in flexible electronics and optoelectronic devices.

From a safety standpoint, CAS No. 663598-78-5 has been subjected to rigorous testing to assess its toxicity and environmental impact. According to recent studies, the compound exhibits low acute toxicity and biodegrades efficiently under aerobic conditions. These findings are particularly important for industries that rely on chemical intermediates for manufacturing processes.

In conclusion, butanoic acid, 4-[(5-nitro-2-pyridinyl)dithio] (CAS No. 663598-78-5) is a versatile compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative materials and technologies. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.